6,6,7-Trimethyl-1-(4-morpholinyl)-3-(phenylmethylthio)-5,8-dihydro-2,7-naphthyridine-4-carbonitrile

• CAS RN: 263413-42-9
• Molecular Formula: C23H28N4OS
• Molecular Weight: 408.6g/mol
• IUPAC Name: 3-benzylsulfanyl-6,6,7-trimethyl-1-morpholin-4-yl-5,8-dihydro-2,7-naphthyridine-4-carbonitrile
• InChI: InChI=1S/C23H28N4OS/c1-23(2)13-18-19(14-24)22(29-16-17-7-5-4-6-8-17)25-21(20(18)15-26(23)3)27-9-11-28-12-10-27/h4-8H,9-13,15-16H2,1-3H3
• InChI Key: ZKZWUEUAOWRWKC-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(CN1C)C(=NC(=C2C#N)SCC3=CC=CC=C3)N4CCOCC4)C

Description

6,6,7-trimethyl-1-(4-morpholinyl)-3-(phenylmethylthio)-5,8-dihydro-2,7-naphthyridine-4-carbonitrile is a naphthyridine derivative.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Pyridine Derivatives

  Pyridine and fused pyridine derivatives, including naphthyridine-carbonitriles, are synthesized using various chemical reactions. These compounds exhibit potential in the development of novel heterocyclic systems (Al-Issa, 2012).

• Formation of Novel Heterocyclic Systems

  New methods have been developed to synthesize heterocyclic compounds starting from naphthyridine-carbonitriles. These methods produce compounds with complex structures, useful in various chemical studies (Sirakanyan et al., 2018).

• Reactivity Studies

  The reactivity of related dihydropyridine-carbonitriles with different reagents leads to the formation of a variety of pyridine derivatives. Such studies help in understanding the chemical behavior and potential applications of these compounds (Dotsenko et al., 2015).

Applications in Material Science

• NLO Materials: Naphthyridine derivatives, including those similar in structure to 6,6,7-Trimethyl-1-(4-morpholinyl)-3-(phenylmethylthio)-5,8-dihydro-2,7-naphthyridine-4-carbonitrile, have been studied for their nonlinear optical (NLO) properties. These materials have potential applications in photonics and optoelectronics (Wazzan & Safi, 2017).

Corrosion Inhibition

• Corrosion Inhibition in Steel

  Certain naphthyridine derivatives demonstrate significant corrosion inhibition properties on steel surfaces. This makes them suitable for use in industrial applications where corrosion prevention is crucial (Singh et al., 2016).

• Computational Studies on Corrosion Inhibition

  Computational studies on naphthyridine derivatives have been conducted to understand their effectiveness as corrosion inhibitors. Such studies are vital in predicting the behavior of these compounds in real-world applications (Ansari & Quraishi, 2015).

Pharmaceutical Applications

• Antitumor Activities

  Some naphthyridine derivatives are evaluated for their antitumor activities. These compounds may offer a new avenue for developing anticancer drugs (Hassaneen et al., 2013).

• Serotonin 5-HT3 Receptor Antagonists

  Certain naphthyridine-carbonitrile derivatives are studied as potential serotonin 5-HT3 receptor antagonists, indicating their potential use in treating disorders related to serotonin imbalance (Mahesh et al., 2004).